Cas no 104513-14-6 (3-(tert-butoxy)propanal)

• Product Name: 3-(tert-butoxy)propanal
• CAS No: 104513-14-6
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 126256
• PubChem ID: 13801741
• Update Time: 2025-11-02

3-(tert-butoxy)propanal Chemical and Physical Properties

Names and Identifiers

• Propanal,3-(1,1-dimethylethoxy)-
• 1-(3,3-diethoxypropoxy)butane
• 3-BUTOXY-PROPIONALDEHYDE DIETHYL ACETAL
• 3-(tert-Butoxy)propionaldehyde
• 3-t-Butoxypropanal
• 3-t-butoxypropionaldehyde
• 3-tert-butoxypropanal
• Propanal,3-(1,1-dimethylethoxy)
• 3-(tert-butoxy)propanal
• AKOS012339281
• 104513-14-6
• 3-[(2-methylpropan-2-yl)oxy]propanal
• EN300-1600792
• AT13970
• SCHEMBL2096128

• Inchi： 1S/C7H14O2/c1-7(2,3)9-6-4-5-8/h5H,4,6H2,1-3H3
• InChI Key： GSADQTIRLVQGTK-UHFFFAOYSA-N
• SMILES： O(CCC=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.17300
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.877 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.411
• PSA: 27.69000
• LogP: 2.59230

3-(tert-butoxy)propanal Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-(tert-butoxy)propanal

3-(tert-butoxy)propanal (CAS 104513-14-6): A Versatile Chemical Intermediate for Modern Applications

3-(tert-butoxy)propanal (CAS 104513-14-6) is a specialized organic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. As a tert-butoxy propanal derivative, this compound serves as a valuable building block in pharmaceutical synthesis, fragrance development, and specialty chemical manufacturing. The growing demand for high-purity 3-(tert-butoxy)propanal reflects its importance in cutting-edge research and industrial processes.

The molecular structure of 3-(tert-butoxy)propanal features both an aldehyde functional group and a tert-butoxy moiety, making it particularly useful for selective organic transformations. Recent studies have highlighted its role in asymmetric synthesis, where researchers leverage its reactivity to create complex chiral molecules. This aligns with current trends in green chemistry and sustainable synthesis, as the compound can often facilitate reactions with higher atom economy compared to traditional alternatives.

In the pharmaceutical sector, 3-(tert-butoxy)propanal 104513-14-6 has emerged as a key intermediate for drug discovery programs. Its ability to introduce both protected alcohol and aldehyde functionalities makes it valuable for constructing biologically active molecules. Many researchers searching for "CAS 104513-14-6 applications" or "tert-butoxy propanal uses" are particularly interested in its potential for developing new therapeutic agents with improved efficacy and safety profiles.

The fragrance and flavor industry has also recognized the value of 3-(tert-butoxy)propanal as a precursor for specialty aroma chemicals. Its unique structural features allow for the creation of novel scent molecules that meet the growing consumer demand for innovative fragrance compounds. This application has become increasingly relevant as manufacturers seek to develop sustainable fragrance ingredients that comply with modern regulatory standards.

From a technical perspective, 3-(tert-butoxy)propanal synthesis typically involves carefully controlled oxidation reactions of corresponding alcohols or protection-deprotection strategies. The compound's physical and chemical properties—including its boiling point, solubility characteristics, and stability profile—make it suitable for various industrial-scale processes. These attributes explain why searches for "3-(tert-butoxy)propanal technical data" and "CAS 104513-14-6 specifications" have shown steady growth in chemical databases.

Quality control of 3-(tert-butoxy)propanal represents another area of significant interest. Manufacturers and researchers frequently inquire about "purity standards for 104513-14-6" and "analytical methods for tert-butoxy propanal." Advanced techniques such as GC-MS, HPLC, and NMR spectroscopy are commonly employed to ensure the compound meets the stringent requirements of high-end applications, particularly in pharmaceutical contexts where impurity profiles are critical.

The market dynamics surrounding 3-(tert-butoxy)propanal reflect broader trends in the fine chemicals sector. As industries emphasize specialty chemical solutions and custom synthesis, the demand for well-characterized intermediates like 3-(tert-butoxy)propanal continues to grow. This is particularly evident in regions with strong pharmaceutical innovation ecosystems and advanced material science research programs.

Storage and handling considerations for 3-(tert-butoxy)propanal follow standard protocols for oxygenated organic compounds. Proper containment under inert atmosphere and protection from moisture are typically recommended to maintain the compound's stability over extended periods. These practical aspects generate frequent searches for "3-(tert-butoxy)propanal storage conditions" and "handling precautions for 104513-14-6" among laboratory professionals.

Looking forward, the applications of 3-(tert-butoxy)propanal are expected to expand into emerging fields such as advanced material synthesis and bioconjugation chemistry. Its structural versatility positions it well for incorporation into functional polymers and smart materials, areas that are currently receiving substantial research investment. This potential explains the growing academic interest reflected in searches for "3-(tert-butoxy)propanal research papers" and "new applications of CAS 104513-14-6."

In conclusion, 3-(tert-butoxy)propanal (CAS 104513-14-6) represents a compelling example of how specialized chemical intermediates enable innovation across multiple industries. Its balanced reactivity profile, combined with the protective capabilities of the tert-butoxy group, makes it invaluable for complex molecular construction. As synthetic methodologies continue to advance and industrial requirements evolve, the importance of well-characterized compounds like 3-(tert-butoxy)propanal will only increase, solidifying its position as a key building block in modern chemistry.